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Compound of Interest

Compound Name: Bbr 2160

Cat. No.: B1667832 Get Quote

Topic: Using Berberine (BBR) as a Fluorescent Probe

Audience: Researchers, scientists, and drug development professionals.

Note on "Bbr 2160": Initial research indicates that "Bbr 2160" is likely a combination of two

separate products: Berberine (BBR), a natural compound with fluorescent properties, and

Autofluorescence Eliminator Reagent (Catalog Number: 2160).[1][2][3] This document will

focus on the application of Berberine (BBR) as a fluorescent probe. A brief description of the

Autofluorescence Eliminator Reagent is provided at the end for clarity.

Introduction to Berberine as a Fluorescent Probe
Berberine is a natural isoquinoline alkaloid found in various plants. It exhibits intrinsic

fluorescence that is significantly enhanced upon binding to biological macromolecules, making

it a valuable tool for cellular imaging. While its native fluorescence in aqueous solutions is low,

its quantum yield increases substantially when it intercalates with DNA and RNA or

accumulates in specific cellular compartments like mitochondria. This property allows it to be

used as a "light-up" probe to visualize cellular structures and monitor biological processes.

Quantitative Data: Fluorescent Properties of
Berberine
The fluorescent properties of Berberine can vary depending on its environment and binding

state. The following table summarizes key quantitative data for Berberine as a fluorescent
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probe.

Property Value Conditions / Notes

Excitation Maxima (λex)
~345-356 nm, ~416-435 nm,

~488 nm

Multiple excitation peaks exist.

The peak at ~345 nm is

commonly used. Can be

excited by a 488 nm laser.

Emission Maximum (λem) ~530-556 nm

Emission shifts and intensity

change upon binding to targets

like DNA or when in different

solvents.

Quantum Yield Very low in aqueous solution

Significantly increases upon

binding to DNA (up to 200-fold)

or encapsulation in cucurbituril

(up to 500-fold).

Binding Targets DNA, RNA, Mitochondria

Intercalates into DNA and

RNA, and accumulates in

mitochondria, driven by

membrane potential.

Cellular Uptake
Time and concentration-

dependent

Can be visualized within cells

after incubation.

Mechanism of Action and Cellular Localization
Berberine's utility as a fluorescent probe stems from its interaction with cellular components. As

a cationic molecule, it is readily taken up by cells and accumulates in compartments with

negative membrane potential, most notably the mitochondria. Its fluorescence is significantly

enhanced upon binding to DNA and RNA, likely due to restricted intramolecular rotation. This

allows for the visualization of the nucleus and mitochondria.
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Caption: Cellular uptake and localization of Berberine.

Berberine has also been shown to affect mitochondrial function, including the mitochondrial

membrane potential and the electron transport chain. These effects can be studied using

Berberine's intrinsic fluorescence or in conjunction with other fluorescent probes.
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Berberine

Mitochondria

Accumulates in

Decreased Mitochondrial
Membrane Potential Increased ROS Production

Caspase-dependent
Apoptosis
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Start: Plate cells on coverslips

Prepare Berberine solution

Incubate cells with Berberine

Wash cells with PBS

Optional: Fix cells

Mount coverslip

Image with fluorescence microscope

 

Start: Treat cells with Berberine

Harvest cells

Wash cells with PBS

Analyze on flow cytometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Berberine (BBR) as a
Fluorescent Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667832#using-bbr-2160-as-a-fluorescent-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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